Cas no 1210171-72-4 (2-4-(propane-1-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole)

• Product Name: 2-4-(propane-1-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole
• CAS No: 1210171-72-4
• MF: C₁₄H₂₀N₄O₂S
• MW: 308.399201393127
• CID: 6146962
• PubChem ID: 45552993
• Update Time: 2025-10-21

2-4-(propane-1-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(propane-1-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole
• 2-(4-propylsulfonylpiperazin-1-yl)-1H-benzimidazole
• F5825-0002
• 1210171-72-4
• AKOS024761465
• 2-[4-(propane-1-sulfonyl)piperazin-1-yl]-1H-1,3-benzodiazole
• 2-(4-(propylsulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole

• Inchi： 1S/C14H20N4O2S/c1-2-11-21(19,20)18-9-7-17(8-10-18)14-15-12-5-3-4-6-13(12)16-14/h3-6H,2,7-11H2,1H3,(H,15,16)
• InChI Key： SNIRDYBRRSPIOS-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CCN(C2=NC3C=CC=CC=3N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 308.13069707g/mol
• Monoisotopic Mass: 308.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(propane-1-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole

Comprehensive Overview of 2-4-(propane-1-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole (CAS No. 1210171-72-4)

2-4-(propane-1-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine ring and a benzodiazole core, makes it a subject of interest for drug discovery and development. The compound's CAS No. 1210171-72-4 ensures precise identification in scientific databases, facilitating research reproducibility and regulatory compliance.

Recent advancements in small-molecule therapeutics have heightened interest in compounds like 2-4-(propane-1-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole. Researchers are exploring its potential as a kinase inhibitor or GPCR modulator, aligning with trends in precision medicine and targeted therapy. Its sulfonyl and piperazine moieties contribute to enhanced solubility and bioavailability, addressing common challenges in drug formulation.

The compound's structure-activity relationship (SAR) is a focal point for computational chemists employing AI-driven molecular modeling. With growing searches for "piperazine derivatives in drug design" and "benzodiazole scaffold applications," this molecule exemplifies the intersection of cheminformatics and medicinal chemistry. Its propane-1-sulfonyl group may influence metabolic stability, a key consideration in ADME/Tox studies.

In synthetic chemistry, CAS 1210171-72-4 serves as a versatile intermediate. Laboratories optimizing green chemistry protocols investigate its preparation using catalytic methods or flow chemistry techniques. These approaches align with industry demands for sustainable synthesis, a topic generating substantial engagement in scientific forums and patent filings.

Analytical characterization of 2-4-(propane-1-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole typically involves HPLC-MS and NMR spectroscopy. The compound's spectral fingerprints are crucial for quality control, particularly given rising interest in "high-purity heterocyclic compounds" for biological screening. Its stability under various pH conditions is another active research area, relevant to formulation science.

Emerging applications in chemical biology leverage this compound's potential as a pharmacological probe. Scientists studying signal transduction pathways or protein-protein interactions value its modular structure for structure-based drug design. The 1,3-benzodiazole component particularly attracts attention for its photophysical properties in biomolecular imaging applications.

Regulatory aspects of CAS 1210171-72-4 remain compliant with major chemical inventories (e.g., TSCA, REACH), facilitating global research collaboration. Safety data sheets emphasize standard laboratory precautions, reflecting its classification as a research chemical rather than a commercial substance. This distinction is important for researchers querying "research compound handling guidelines."

The patent landscape reveals increasing claims involving 2-4-(propane-1-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole derivatives, particularly in central nervous system (CNS) and oncological applications. This correlates with search trends for "novel heterocyclic CNS agents" and "small molecule cancer therapeutics." The compound's blood-brain barrier permeability potential is frequently cited in these disclosures.

Academic interest is evidenced by inclusion in SciFinder and Reaxys databases, with citation networks showing connections to fragment-based drug discovery methodologies. The propane-1-sulfonyl modification represents a contemporary strategy in lead optimization, balancing potency and physicochemical properties—a hot topic in pharmacokinetic optimization literature.

Future directions may explore the compound's utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design, given its reactive handles. These cutting-edge areas generate substantial search volume, particularly queries combining "piperazine" with "next-generation therapeutics." The molecule's versatility positions it as a valuable asset in chemical genomics initiatives.